Cas no 1187-42-4 ((2Z)-diaminobut-2-enedinitrile)

(2Z)-diaminobut-2-enedinitrile Properties

Names and Identifiers

• 2,3-Diaminomaleonitrile
• 1,2-DIAMINO-1,2-DICYANOETHYLENE
• CIS-2,3-DIAMINOBUT-2-ENEDINITRILE
• DAMN
• DIAMINOMALEIC ACID DINITRILE
• TIMTEC-BB SBB009976
• 2,3-diamino-,(Z)-2-Butenedinitrile
• 2,3-diamino-2-butenedinitrile
• 3-diamino-(z)-2-butenedinitril
• diaminoaleo dinitrile
• 2-Butenedinitrile, 2,3-diamino-, (2Z)-
• 2,3-Diaminomaleodinitrile
• (Z)-2,3-Diaminobut-2-enedinitrile
• 2-Butenedinitrile, 2,3-diamino-, (Z)-
• (Z)-2,3-Diamino-2-butenedinitrile
• Hydrogen cyanide tetramer
• Diaminomaleonitrile
• 2,3-Diaminobut-2-enedinitrile
• N-(2-Hydroxyethyl)-N-[3-(4-nitrophenyl)]propylamine
• 1,2-diamino-1,2-ethenedicarbonitrile
• diaminomaleodinitrile
• diaminomaleodinitryl
• Diaminomalononitrile
• Maleonitrile, diamino-
• Diaminomaleonitrile, 98%
• 2,3-Diamino maleonitrile
• (2Z)-diaminobut-2-enedinitrile
• DPZSNGJNFHWQDC-ARJAWSKDSA-N
• (2Z)-2,3-diaminobut-2-enedinitrile
• (1Z)-1,2-diaminoethene-1,2-d
• CHEMBL1701646
• NS00023823
• 2-Butenedinitrile, 2,3-diamino-
• (2Z)-2,3-Diamino-2-butenedinitrile
• AKOS015831345
• (Z)-2,3-diamino-but-2-enedinitrile
• UNII-E8C63N8TWR
• DIAMINOMALEONITRILE
• Butenedinitrile, diamino-
• NCGC00258544-01
• 1187-42-4
• P19757
• DTXSID0024923
• NSC-266758
• CCRIS 921
• STR01749
• F0001-0301
• NCGC00091234-02
• D1335
• MLS002415726
• Q21099121
• Tox21_200991
• 1,2-Diamino-1,2-dicyanoethylene
• InChI=1/C4H4N4/c5-1-3(7)4(8)2-6/h7-8H2/b4-3
• NSC266758
• DTXCID004923
• SCHEMBL170
• E8C63N8TWR
• EINECS 214-697-6
• NCGC00091234-01
• CAS-1187-42-4
• 2,3-Dicyanoethenediamine
• Q-200949
• diaminomaleonitril
• 2,3-DIAMINO-2-BUTENEDINITRILE, (2Z)-
• BBL027361
• (2Z)-2,3-Diamino-2-butenedinitrile #
• NSC 266758
• SMR001370899
• 2-Butenedinitrile,3-diamino-, (Z)-
• HMS3039E16
• (Z)-2,3-diaminobut-2-enedinitrile
• STL185612
• +Expand

• MDL： MFCD00001870
• InChIKey： DPZSNGJNFHWQDC-ARJAWSKDSA-N
• Inchi： 1S/C4H4N4/c5-1-3(7)4(8)2-6/h7-8H2/b4-3-
• SMILES： N/C(/C#N)=C(/C#N)\N
• BRN： 878333

Computed Properties

• Exact Mass: 108.04400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 108.044
• Heavy Atom Count: 8
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 99.6

Experimental Properties

• LogP: 0.56316
• PSA: 99.62000
• Refractive Index: 1.6260 (estimate)
• Water Partition Coefficient: 5 g/L (25 ºC)
• Boiling Point: 192.71°C (rough estimate)
• Melting Point: 178-179 °C (lit.)
• Flash Point: 222.7 °C
• Solubility: 5000mg/l
• Color/Form: Brown crystalline powder
• Solubility: dissolve in water
• Sensitiveness: Light Sensitive
• Density: 1.36 g/cm3

(2Z)-diaminobut-2-enedinitrile Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Instruction： S36-S24/25
• Packing Group：III
• Risk Phrases：R25
• Hazard Level：6.1
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 3439 6.1/PG 3
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 20/21/22
• Signal Word：Warning
• TSCA：Yes
• HazardClass：6.1

(2Z)-diaminobut-2-enedinitrile Customs Data

• HS CODE：29269095
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%